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Compound of Interest

Compound Name: NEUROPEPTIDE K, PORCINE

CAS No.: 106441-70-7

Cat. No.: B1141408

Get Quote

Overcoming Aggregation, Gelation, and Precipitation
Events
Current Status: System Operational Topic: Peptide Solubility & Stability Ticket Focus:

Neuropeptide K (NPK) Aggregation in Stock Solutions

Executive Summary: The Physics of NPK
Aggregation
Neuropeptide K (NPK) is a 36-amino acid tachykinin derived from the Tac1 gene. Like its family

members (Substance P, Neurokinin A), NPK possesses an intrinsic propensity for amyloid-like

fibrillogenesis, particularly at the millimolar concentrations required for stock solutions.

The Root Cause: NPK contains the conserved hydrophobic C-terminal motif (Phe-X-Gly-Leu-

Met-NH₂).[1] In aqueous environments, thermodynamic instability drives these hydrophobic

tails to bury themselves, leading to intermolecular

-sheet stacking. This process is accelerated by:
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High Ionic Strength: Screening of repulsive charges (Debye-Hückel effect).

Neutral/Basic pH: Approaching the isoelectric point (pI) reduces net charge repulsion.

Metal Ions: Cu²⁺ and Zn²⁺ act as "bridging" agents, stabilizing aggregate nuclei.

Troubleshooting Guide (Q&A)
Q1: My NPK stock solution turns cloudy immediately
upon reconstitution in PBS. Why?
Diagnosis: "Salting Out" and Charge Screening. Technical Explanation: Phosphate Buffered

Saline (PBS) contains ~150 mM NaCl and phosphate ions. The high ionic strength shields the

cationic charges (Lys/Arg residues) on the NPK surface, reducing the electrostatic repulsion

that keeps monomers apart. Furthermore, phosphate ions can bridge basic residues,

promoting cross-linking. The Fix:

Avoid PBS for initial reconstitution.

Protocol: Dissolve lyophilized NPK in pure water or 10 mM Acetic Acid first. Once fully

dissolved, dilute into the working buffer. If a high-salt stock is mandatory, use a chaotropic

additive (see Table 1).

Q2: The stock was clear yesterday but formed a gel
overnight at 4°C. Can I reverse it?
Diagnosis: Cold-Induced Gelation (Amyloidosis). Technical Explanation: Lower temperatures

decrease the entropic penalty for ordering water molecules around hydrophobic patches,

paradoxically stabilizing hydrophobic interactions (cold denaturation/aggregation). You have

likely formed a hydrogel of amyloid-like fibrils. The Fix:

Reversal: Often irreversible. You can attempt sonication (to break fibrils) followed by the

addition of DMSO (to 10-20%) or HFIP (Hexafluoroisopropanol) to solvate the hydrophobic

cores, but biological activity may be compromised.

Prevention: Store stocks frozen at -80°C (flash frozen) or at room temperature if used within

hours. Avoid 4°C storage for high-concentration tachykinins.
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Q3: I need a 10 mM stock for screening. Water isn't
working.
Diagnosis: Critical Aggregation Concentration (CAC) exceeded. Technical Explanation: At 10

mM, NPK is well above its CAC. Water alone cannot overcome the hydrophobic drive. The Fix:

Use an Organic Co-solvent System.

Recommended: Reconstitute in 50% DMSO / 50% Water or 30% Acetonitrile / 0.1% TFA.

The organic solvent disrupts the hydrophobic stacking of the C-terminal tails.

Optimization Data: Solvent & Buffer Compatibility
Table 1: Solubility Profile of Neuropeptide K (1 mg/mL)
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Solvent System Solubility Status Stability (24h)
Mechanism of
Action

PBS (pH 7.4) Poor (Cloudy) Precipitates

Charge screening

promotes hydrophobic

collapse.

ddH₂O Moderate Variable

Lack of buffering; pH

may drift to

aggregation-prone

zone.

10 mM Acetic Acid Excellent High

Protonation of basic

residues maximizes

repulsion.

50% DMSO (aq) Excellent Very High
Disrupts hydrophobic

intermolecular bonds.

6M Urea / Guanidine Good High

Chaotropic

denaturation

(Warning: May unfold

peptide).

Tris-HCl (pH 8.0) Poor Low
Nearer to pI; promotes

aggregation.

Visualizing the Aggregation Pathway
The following diagram illustrates the kinetic pathway of NPK aggregation and the specific

intervention points to maintain monomeric stability.
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Figure 1: Kinetic pathway of Neuropeptide K aggregation. Green nodes represent stabilization

strategies that inhibit the transition to toxic oligomers and fibrils.

Standard Operating Procedure (SOP)
Protocol: Preparation of a Stable 5 mM NPK Stock
Objective: Create a stable, high-concentration stock for downstream dilution.

Materials:

Lyophilized Neuropeptide K (Store at -20°C).

Sterile DMSO (Dimethyl Sulfoxide), HPLC grade.

10 mM Acetic Acid (sterile filtered).

Low-binding microcentrifuge tubes (Siliconized).

Workflow:

Equilibration: Allow the lyophilized peptide vial to warm to room temperature (20-25°C) for 30

minutes before opening. This prevents water condensation which catalyzes aggregation.

Primary Solubilization (The "Wet" Step):
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Add sterile DMSO to the vial to achieve 50% of the final target volume.

Reasoning: DMSO is a powerful solvent that solvates the hydrophobic C-terminus

immediately, preventing the initial contact-induced aggregation.

Vortex gently for 10-15 seconds. Ensure complete dissolution (solution should be clear).

Dilution:

Add 10 mM Acetic Acid to bring the solution to the final volume.

Reasoning: This acidifies the solution (pH ~3-4), ensuring the N-terminus and Lysine

residues are fully protonated (

), maximizing electrostatic repulsion.

Verification:

Centrifuge at 10,000 x g for 5 minutes.

Inspect for a pellet. If a pellet exists, aggregation has occurred. If clear, aliquot

immediately.

Storage:

Aliquot into single-use volumes (avoid freeze-thaw cycles).

Flash freeze in liquid nitrogen.

Store at -80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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